Cas no 63538-51-2 (Phenol, 4-(1,1-dimethylethyl)-2,6-bis[(4-hydroxyphenyl)methyl]-)

Phenol, 4-(1,1-dimethylethyl)-2,6-bis[(4-hydroxyphenyl)methyl]- structure
63538-51-2 structure
Product Name:Phenol, 4-(1,1-dimethylethyl)-2,6-bis[(4-hydroxyphenyl)methyl]-
CAS No:63538-51-2
MF:C24H26O3
MW:362.461447238922
CID:1660688
PubChem ID:16039127
Update Time:2025-04-21

Phenol, 4-(1,1-dimethylethyl)-2,6-bis[(4-hydroxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(1,1-dimethylethyl)-2,6-bis[(4-hydroxyphenyl)methyl]-
    • 4-tert-butyl-2,6-bis[(4-hydroxyphenyl)methyl]phenol
    • SCHEMBL4057123
    • 63538-51-2
    • 4,4'-[(5-tert-Butyl-2-hydroxy-1,3-phenylene)bis(methylene)]diphenol
    • DTXSID20581326
    • Inchi: 1S/C24H26O3/c1-24(2,3)20-14-18(12-16-4-8-21(25)9-5-16)23(27)19(15-20)13-17-6-10-22(26)11-7-17/h4-11,14-15,25-27H,12-13H2,1-3H3
    • InChI Key: NDGBKHFLQVTPPT-UHFFFAOYSA-N
    • SMILES: OC1C(CC2C=CC(=CC=2)O)=CC(=CC=1CC1C=CC(=CC=1)O)C(C)(C)C

Computed Properties

  • Exact Mass: 362.18828
  • Monoisotopic Mass: 362.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.69
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